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Compound of Interest

Compound Name: Iminodiacetic acid hydrochloride

Cat. No.: B8638863 Get Quote

An In-depth Technical Guide to the Synthesis of Iminodiacetic Acid Hydrochloride

Iminodiacetic acid (IDA), a dicarboxylic acid amine with the formula HN(CH₂CO₂H)₂, is a

significant compound in industrial chemistry.[1] It serves as a crucial intermediate in the

manufacturing of the widely used herbicide glyphosate and the indicator xylenol orange.[1]

Furthermore, its strong chelating properties make it valuable for creating ion-exchange resins

like Chelex 100.[1] This guide provides a detailed overview of the primary synthesis pathways

for iminodiacetic acid, focusing on the preparation of its hydrochloride salt, for researchers,

scientists, and professionals in drug development.

Core Synthesis Pathways
The industrial and laboratory synthesis of iminodiacetic acid is primarily achieved through three

main routes:

Alkylation of Glycine with Monochloroacetic Acid: This is considered the most economical

route for large-scale production.[2][3] The process involves the initial formation of glycine

from ammonia and chloroacetic acid, which is then alkylated by a second molecule of

chloroacetic acid.[2][3]

Catalytic Dehydrogenation of Diethanolamine: This method offers a cleaner reaction pathway

and can produce high yields of iminodiacetic acid.[1][3][4] It typically involves reacting

diethanolamine in the presence of a catalyst and a strong base.[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8638863?utm_src=pdf-interest
https://www.benchchem.com/product/b8638863?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iminodiacetic_acid
https://en.wikipedia.org/wiki/Iminodiacetic_acid
https://en.wikipedia.org/wiki/Iminodiacetic_acid
https://real.mtak.hu/191840/1/1069-ArticleText-1114-1-10-20200805.pdf
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_the_Synthesis_of_Iminodiacetic_Acid.pdf
https://real.mtak.hu/191840/1/1069-ArticleText-1114-1-10-20200805.pdf
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_the_Synthesis_of_Iminodiacetic_Acid.pdf
https://en.wikipedia.org/wiki/Iminodiacetic_acid
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_the_Synthesis_of_Iminodiacetic_Acid.pdf
https://canadachemical.com/product/iminodiacetic-acid-synthesis
https://www.chemicalbook.com/synthesis/iminodiacetic-acid.htm
https://patents.google.com/patent/CN1594281A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8638863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis of Iminodiacetonitrile: This pathway provides a high-yield, high-purity route to

iminodiacetic acid through the hydrolysis of the dinitrile precursor.[3][7]

The final step in producing the hydrochloride salt involves acidification of the reaction mixture

with hydrochloric acid, which protonates the amine and facilitates precipitation.[3]

Pathway 1: From Monochloroacetic Acid and
Glycine
This method leverages the reaction between glycine and monochloroacetic acid in a basic

medium. Glycine itself is often produced in situ from ammonia and monochloroacetic acid,

making this a concurrent consecutive reaction.[2] An improvement on this industrial process

involves reacting the separately formed glycine with monochloroacetic acid to increase the

overall yield.[2]

Experimental Protocol
The following protocol is adapted from a laboratory-scale synthesis:[3]

Preparation: In a reaction vessel, dissolve 18.9 g (0.2 mol) of monochloroacetic acid in 25

cm³ of water and neutralize the solution with 14.8 g (0.2 mol) of calcium hydroxide.

Glycine Solution: In a separate beaker, prepare a solution of 15 g (0.2 mol) of glycine in 15

cm³ of water and add 14.8 g (0.2 mol) of calcium hydroxide. Heat this solution to 73-75°C.

Reaction: With vigorous stirring, add the hot glycine solution in portions to the

monochloroacetic acid solution. Maintain the reaction mixture's pH between 9 and 11 and

the temperature at 65-70°C.

Stirring: After the addition is complete, continue to stir the reaction mass at 65-70°C for a

designated period to ensure the reaction goes to completion.

Acidification and Precipitation: Acidify the reaction mixture with 33 cm³ (0.4 mol) of

concentrated hydrochloric acid at 85-90°C until the pH reaches 1.8-2.0. This step forms the

iminodiacetic acid hydrochloride.

Isolation: Cool the solution to 5-10°C to precipitate the product.
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Purification: Isolate the iminodiacetic acid hydrochloride crystals by filtration, wash with

methanol, and dry.

Quantitative Data
Parameter Value Reference

Starting Materials

Monochloroacetic Acid,

Glycine, Calcium Hydroxide,

Hydrochloric Acid

[3]

Reaction Temperature 65-70°C [3]

Reaction pH 9-11 [3]

Final pH (for HCl salt) 1.8-2.0 [3]

Industrial Yield
Improved from 67% to 91% by

converting intermediate glycine
[2]

Reaction Pathway Diagram
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Step 1: Glycine Formation

Step 2: IDA Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://canadachemical.com/product/iminodiacetic-acid-synthesis
https://www.chemicalbook.com/synthesis/iminodiacetic-acid.htm
https://patents.google.com/patent/CN1594281A/en
https://patents.google.com/patent/CN1594281A/en
https://patents.google.com/patent/CN103265443A/en
https://patents.google.com/patent/CN103265443A/en
https://www.benchchem.com/product/b8638863#iminodiacetic-acid-hydrochloride-synthesis-pathway
https://www.benchchem.com/product/b8638863#iminodiacetic-acid-hydrochloride-synthesis-pathway
https://www.benchchem.com/product/b8638863#iminodiacetic-acid-hydrochloride-synthesis-pathway
https://www.benchchem.com/product/b8638863#iminodiacetic-acid-hydrochloride-synthesis-pathway
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8638863?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8638863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

